Cas no 1493472-10-8 ((4-cyclopropyl-1,2,3-thiadiazol-5-yl)methanamine)

• Product Name: (4-cyclopropyl-1,2,3-thiadiazol-5-yl)methanamine
• CAS No: 1493472-10-8
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6121845
• PubChem ID: 65209169
• Update Time: 2024-01-13

(4-cyclopropyl-1,2,3-thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-cyclopropyl-1,2,3-thiadiazol-5-yl)methanamine
• 1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)methanamin e
• 1,2,3-Thiadiazole-5-methanamine, 4-cyclopropyl-
• CS-0225800
• EN300-1249614
• 1-(4-Cyclopropyl-1,2,3-thiadiazol-5-yl)methanamine
• 1493472-10-8
• (4-cyclopropylthiadiazol-5-yl)methanamine
• AKOS014543269

• Inchi： 1S/C6H9N3S/c7-3-5-6(4-1-2-4)8-9-10-5/h4H,1-3,7H2
• InChI Key： QAXZKEVWAKRMCG-UHFFFAOYSA-N
• SMILES： S1C(CN)=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 281.0±32.0 °C(Predicted)
• pka: 7.37±0.29(Predicted)